2,4-Dichloro-3-fluoronitrobenzene

• IUPAC Name: 1,3-dichloro-2-fluoro-4-nitrobenzene
• InChI: InChI=1S/C6H2Cl2FNO2/c7-3-1-2-4(10(11)12)5(8)6(3)9/h1-2H
• InChI Key: JSEVUBOYVADSHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])Cl)F)Cl
• Molecular Formula: C6H2Cl2FNO2
• DSSTOX Substance ID: DTXSID40960033
• Molecular Weight: 209.99 g/mol
• CAS RN: 393-79-3

Description

2,4-Dichloro-3-fluoronitrobenzene is an organic compound with the molecular formula C6H2Cl2FNO2. It has an average mass of 209.990 Da and a monoisotopic mass of 208.944656 Da. It is a pale-yellow to yellow-brown liquid.

Molecular Structure Analysis

The molecular structure of 2,4-Dichloro-3-fluoronitrobenzene consists of a benzene ring substituted with two chlorine atoms, one fluorine atom, and one nitro group. The compound has three hydrogen bond acceptors, no hydrogen bond donors, and one freely rotating bond.

Physical And Chemical Properties Analysis

2,4-Dichloro-3-fluoronitrobenzene has a density of 1.6±0.1 g/cm³ and a boiling point of 279.3±35.0 °C at 760 mmHg. It has a vapour pressure of 0.0±0.6 mmHg at 25°C and an enthalpy of vaporization of 49.7±3.0 kJ/mol. The compound has a flash point of 122.7±25.9 °C.

Scientific Research Applications

1. Synthesis and Reaction Studies

• Microwave Irradiation in Synthesis : 2,4-Dichloro-3-fluoronitrobenzene has been synthesized from 3,4-dichloronitrobenzene through halogen-exchange fluorination. Microwave irradiation notably increases the reaction rate, yield, and selectivity compared to conventional heating methods (Luo Jun, 2007).
• Investigation of Electron Attachment : Studies involving electron transmission spectroscopy and dissociative electron attachment spectroscopy have investigated electron attachment to 2,4-Dichloro-3-fluoronitrobenzene and other nitrobenzene derivatives (Asfandiarov et al., 2007).

2. Environmental Impact and Biodegradation

• Biodegradation Studies : Research has explored the biodegradation of halonitrobenzenes, including 2,4-Dichloro-3-fluoronitrobenzene. It was found that certain bacteria can degrade these compounds, contributing to understanding the environmental impact and potential bioremediation strategies (Xu et al., 2022).

3. Pharmaceutical Intermediates

• Role in Antibiotic Synthesis : 2,4-Dichloro-3-fluoronitrobenzene is used as an intermediate in the synthesis of ciprofloxacin, a broad-spectrum antibiotic. The increasing demand for ciprofloxacin has led to a rise in the importance of this compound (Wang Guo-xi, 2004).

4. Material Science and Chemistry

• Fluorinating Technology : The compound is crucial in the fluorinating process for manufacturing fluorochloroaniline, an important chemical intermediate (Zhu Ming-hua, 2006).
• Spectroscopy and Molecular Analysis : Studies have conducted vibrational analysis and spectroscopy of fluoronitrobenzene derivatives, including 2,4-Dichloro-3-fluoronitrobenzene, to understand their molecular properties (Arjunan et al., 2011).

Safety and Hazards

2,4-Dichloro-3-fluoronitrobenzene is classified as a warning hazard according to GHS07. It may cause an allergic skin reaction (H317) and serious eye irritation (H319). Precautionary measures include wearing protective gloves, clothing, and eye protection, and ensuring adequate ventilation.

Mechanism of Action

Mode of Action

2,4-Dichloro-3-fluoronitrobenzene is likely to undergo nucleophilic aromatic substitution reactions . In these reactions, a nucleophile attacks one of the aromatic-ring carbons, forming a Meisenheimer complex . This complex is a negatively charged intermediate formed during the course of a nucleophilic aromatic substitution reaction .

Q & A

Q1: What is the role of 2,4-dichloro-3-fluoronitrobenzene in the synthesis of 2,3,4-trifluoronitrobenzene?

A: 2,4-Dichloro-3-fluoronitrobenzene serves as the starting material in the synthesis of 2,3,4-trifluoronitrobenzene []. The process involves a halogen replacement reaction where the two chlorine atoms in 2,4-dichloro-3-fluoronitrobenzene are replaced by fluorine atoms through reaction with potassium fluoride. This reaction is typically carried out in the presence of a solvent and often requires optimization of conditions such as temperature, solvent choice, and water content to achieve a desirable yield.

Q2: What challenges are associated with the synthesis of 2,3,4-trifluoronitrobenzene from 2,4-dichloro-3-fluoronitrobenzene, and how does the research paper address them?

A: The synthesis of 2,3,4-trifluoronitrobenzene from 2,4-dichloro-3-fluoronitrobenzene presents challenges in achieving a high yield. The research paper "Improvement of Synthesis of 2,3,4-Trifluoronitrobenzene" [] focuses on optimizing reaction conditions to enhance the yield. Specifically, the researchers replaced the commonly used solvent dimethylsulfoxide with sulfolane, a high boiling point solvent. Additionally, they implemented a method to remove water from the reaction system using benzene, creating an anhydrous environment. These modifications led to a significant improvement in the single-step yield to 78.1% and an overall yield of 55.3%.